6-(4-ethoxyphenyl)-1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazine

• IUPAC Name: 6-(4-ethoxyphenyl)-1,4,5,7-tetramethylpyrrolo[3,4-d]pyridazine
• InChI: InChI=1S/C18H21N3O/c1-6-22-16-9-7-15(8-10-16)21-13(4)17-11(2)19-20-12(3)18(17)14(21)5/h7-10H,6H2,1-5H3
• InChI Key: PNNKFYQBFUGYEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C3C(=NN=C(C3=C2C)C)C)C
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol

Description

Pyridazine derivatives have garnered attention in the field of medicinal chemistry and material science due to their diverse biological activities and applications in creating new materials. The specific compound mentioned has structural characteristics that may contribute to unique chemical and physical properties, making it a subject of interest for research.

Synthesis Analysis

The synthesis of pyridazine derivatives involves multistep chemical reactions, often starting from simple organic compounds to more complex structures. A study by Han Xu et al. (2008) on the synthesis of novel pyridazine derivatives for herbicidal activities exemplifies the synthetic strategies employed in creating pyridazine-based compounds. Another example includes the work by Sallam et al. (2021), who detailed the synthesis of a pyridazine analog with potential pharmaceutical importance.

Molecular Structure Analysis

The molecular structure of pyridazine derivatives is characterized by X-ray diffraction and spectroscopic techniques, such as NMR and IR spectroscopy. Li et al. (2013) and Sallam et al. (2021) have provided insights into the crystal structure and molecular geometry of related compounds, highlighting the importance of intramolecular interactions and conformational stability.

Chemical Reactions and Properties

Pyridazine derivatives undergo various chemical reactions, including cyclization, substitution, and redox reactions, offering a way to derive multiple compounds with varied functionalities. The reactivity of these compounds towards different reagents plays a crucial role in expanding their chemical diversity. Gómez et al. (1985) discussed a novel ring-cleavage reaction of the pyridazine ring, showcasing the compound's versatility in chemical transformations.

Physical Properties Analysis

The physical properties of pyridazine derivatives, such as melting points, solubility, and crystal structure, are influenced by their molecular structure. Studies like those by Sallam et al. (2021) provide detailed analysis of the physical characteristics of these compounds, which are crucial for their application in material science and pharmaceutical formulations.

Chemical Properties Analysis

The chemical properties of pyridazine derivatives, including their stability, reactivity, and interaction with other molecules, are central to their application in various fields. The electron-deficient nature of certain pyridazine derivatives, as discussed by Ye et al. (2014), makes them suitable as electrochromic materials due to their unique electronic properties.

• Synthesis and herbicidal activities of novel pyridazine derivatives: Han Xu et al., 2008.
• Synthesis, structure analysis, and properties of a pyridazine analog: Sallam et al., 2021.
• Molecular structure and crystal analysis of a pyridazine compound: Li et al., 2013.
• Novel chemical reactions and properties of pyridazine derivatives: Gómez et al., 1985.
• Investigation into the electron-deficient nature of pyridazine derivatives for electrochromic materials: Ye et al., 2014.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the wide range of activities exhibited by pyridazine derivatives, this compound could have potential uses in various fields such as medicine and agriculture.